Cas no 296778-52-4 (Carbamic acid, (2,4-dichlorophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (2,4-dichlorophenyl)-, 1,1-dimethylethyl ester
• CAS No: 296778-52-4
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• CID: 2839757
• PubChem ID: 4935443
• Update Time: 2025-04-21

Carbamic acid, (2,4-dichlorophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2,4-dichlorophenyl)-, 1,1-dimethylethyl ester
• AKOS003581108
• SCHEMBL6628806
• tert-Butyl(2,4-dichlorophenyl)carbamate
• 296778-52-4
• Carbamic acid, N-(2,4-dichlorophenyl)-, 1,1-dimethylethyl ester
• DTXSID20406843
• tert-Butyl (2,4-dichlorophenyl)carbamate

• Inchi： 1S/C11H13Cl2NO2/c1-11(2,3)16-10(15)14-9-5-4-7(12)6-8(9)13/h4-6H,1-3H3,(H,14,15)
• InChI Key： LQSGHNHSWZXSFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 261.0323340Da
• Monoisotopic Mass: 261.0323340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų